Cas no 1187930-80-8 (3-(4-nitrophenoxy)pyrrolidine;hydrochloride)
3-(4-Nitrophenoxy)pyrrolidine hydrochloride is a chemically synthesized compound featuring a pyrrolidine core substituted with a 4-nitrophenoxy group, further stabilized as a hydrochloride salt. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of the nitrophenoxy moiety enhances its reactivity in nucleophilic substitution reactions, while the hydrochloride form improves solubility and handling properties. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically characterized by NMR, HPLC, and mass spectrometry for quality assurance.
1187930-80-8 structure
Product Name:3-(4-nitrophenoxy)pyrrolidine;hydrochloride
CAS No:1187930-80-8
MF:C10H13ClN2O3
MW:244.674821615219
MDL:MFCD06658496
CID:1075850
PubChem ID:53407715
Update Time:2025-10-29
3-(4-nitrophenoxy)pyrrolidine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Nitrophenoxy)pyrrolidine hydrochloride
- 3-(4-nitrophenoxy)pyrrolidine;hydrochloride
- MFCD06658496
- SB31379
- SB49550
- 3-(4-NITRO-PHENOXY)-PYRROLIDINE HYDROCHLORIDE
- SCHEMBL16513800
- AB1558
- AKOS015843822
- AB93359
- 3-(4-Nitrophenoxy)pyrrolidine--hydrogen chloride (1/1)
- DTXSID80696001
- 3-(4'-NITROPHENOXY)PYRROLIDINE HCL
- 3-(4-Nitrophenoxy)pyrrolidinehydrochloride
- CS-0441802
- 3-(4'-Nitrophenoxy)pyrrolidine hydrochloride
- 1187930-80-8
-
- MDL: MFCD06658496
- Inchi: 1S/C10H12N2O3.ClH/c13-12(14)8-1-3-9(4-2-8)15-10-5-6-11-7-10;/h1-4,10-11H,5-7H2;1H
- InChI Key: KMTLAWJEKPIRFL-UHFFFAOYSA-N
- SMILES: Cl.O(C1C=CC(=CC=1)[N+](=O)[O-])C1CNCC1
Computed Properties
- Exact Mass: 244.0614700g/mol
- Monoisotopic Mass: 244.0614700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.1Ų
3-(4-nitrophenoxy)pyrrolidine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N039450-125mg |
3-(4-Nitrophenoxy)pyrrolidine hydrochloride |
1187930-80-8 | 125mg |
$ 230.00 | 2022-06-03 | ||
| TRC | N039450-250mg |
3-(4-Nitrophenoxy)pyrrolidine hydrochloride |
1187930-80-8 | 250mg |
$ 375.00 | 2022-06-03 | ||
| Alichem | A109005698-1g |
3-(4-Nitrophenoxy)pyrrolidine hydrochloride |
1187930-80-8 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Chemenu | CM198283-1g |
3-(4-Nitrophenoxy)pyrrolidine hydrochloride |
1187930-80-8 | 95% | 1g |
$405 | 2021-08-05 | |
| Chemenu | CM198283-1g |
3-(4-Nitrophenoxy)pyrrolidine hydrochloride |
1187930-80-8 | 95% | 1g |
$421 | 2023-11-23 | |
| abcr | AB481549-250 mg |
3-(4'-Nitrophenoxy)pyrrolidine HCl |
1187930-80-8 | 250MG |
€335.50 | 2023-04-20 | ||
| abcr | AB481549-1 g |
3-(4'-Nitrophenoxy)pyrrolidine HCl |
1187930-80-8 | 1g |
€758.80 | 2023-04-20 | ||
| eNovation Chemicals LLC | D621390-1G |
3-(4-nitrophenoxy)pyrrolidine hydrochloride |
1187930-80-8 | 97% | 1g |
$485 | 2024-07-21 | |
| eNovation Chemicals LLC | D621390-5G |
3-(4-nitrophenoxy)pyrrolidine hydrochloride |
1187930-80-8 | 97% | 5g |
$1465 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA246-1-1G |
3-(4-nitrophenoxy)pyrrolidine;hydrochloride |
1187930-80-8 | 95% | 1g |
¥ 2,844.00 | 2023-03-09 |
3-(4-nitrophenoxy)pyrrolidine;hydrochloride Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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